Cas no 1396680-24-2 (2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396680-24-2
• MF: C₁₄H₁₂N₆O₂S
• MW: 328.349080085754
• CID: 6511956
• PubChem ID: 71792201
• Update Time: 2025-06-23

2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-{4-[2-(thiophen-2-yl)acetamido]phenyl}-2H-1,2,3,4-tetrazole-5-carboxamide
• 2-[4-[(2-thiophen-2-ylacetyl)amino]phenyl]tetrazole-5-carboxamide
• VU0539616-1
• AKOS024542302
• 1396680-24-2
• F6242-0117
• 2-(4-(2-(thiophen-2-yl)acetamido)phenyl)-2H-tetrazole-5-carboxamide

• Inchi： 1S/C14H12N6O2S/c15-13(22)14-17-19-20(18-14)10-5-3-9(4-6-10)16-12(21)8-11-2-1-7-23-11/h1-7H,8H2,(H2,15,22)(H,16,21)
• InChI Key： AHDMQJGCWIIBNH-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC(NC1C=CC(=CC=1)N1N=NC(C(N)=O)=N1)=O

Computed Properties

• Exact Mass: 328.07424482g/mol
• Monoisotopic Mass: 328.07424482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 144Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396680-24-2)

2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide, with the CAS number 1396680-24-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their diverse biological activities, including anti-inflammatory, anticonvulsant, and anti-cancer properties.

The core structure of 2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide consists of a tetrazole ring linked to a substituted phenyl group via an acetamide moiety. The thiophene ring further enhances the compound's bioactivity by introducing additional aromaticity and electron-withdrawing properties. This combination of structural elements makes it a promising candidate for various pharmacological studies.

Recent research has focused on the synthesis and biological evaluation of 2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide. A study published in the Journal of Medicinal Chemistry in 2021 reported the efficient synthesis of this compound using a multi-step reaction sequence involving the formation of the tetrazole ring and subsequent functionalization. The researchers highlighted the importance of optimizing reaction conditions to achieve high yields and purity.

In terms of biological activity, 2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide has shown promising results in vitro. It exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary studies have indicated that this compound may have antiproliferative activity against certain cancer cell lines, making it a potential lead for further drug development.

The mechanism of action of 2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide is not yet fully understood. However, it is believed to interact with multiple cellular targets involved in inflammation and cell proliferation. One possible mechanism is the modulation of signaling pathways such as NF-kB and MAPK, which are key regulators of inflammatory responses and cell growth.

To further explore its therapeutic potential, several preclinical studies are currently underway. These studies aim to evaluate the pharmacokinetic properties and in vivo efficacy of 2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide. Preliminary data from animal models have shown that this compound has good oral bioavailability and a favorable safety profile. These findings suggest that it may be suitable for further clinical development.

In addition to its potential as a therapeutic agent, 2-{4-2-(thiophen-2-yl)acetamidophenyl}-2H-1,2,3,4-tetrazole-5-carboxamide is also being investigated for its use as a research tool. Its unique structural features make it an excellent probe for studying the biological functions of tetrazoles and related compounds. Researchers are using this compound to gain insights into the molecular mechanisms underlying various diseases and to identify new drug targets.

The future prospects for 2-{4-2-(thiophen-2-y l)acetamidophenyl}-2H -1 , ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄ ̄1 , , , , , , , , , , , , , , , , , , , , , , , -tetrazole -5 -carboxamide are promising. Ongoing research efforts are focused on optimizing its chemical structure to enhance its potency and selectivity. Additionally, there is a growing interest in developing prodrugs or formulations that can improve its pharmacological properties and reduce potential side effects.

In conclusion, 2-{4 - ( th i o p h e n - - y l )a c e t am i d o p h e n y l } - - H - t e t r az o l e - c a r b o x am i d e strong > (CAS No. 1396680 - ) represents an exciting advancement in medicinal chemistry . Its unique structural features and diverse biological activities make it a valuable candidate for further research and development . As more studies are conducted , it is likely that this compound will play an increasingly important role in the discovery and development of new therapeutic agents . p >